Cas no 105829-43-4 (1,3-Propanediamine, N-[(5-bromo-2-thienyl)methyl]-)

• Product Name: 1,3-Propanediamine, N-[(5-bromo-2-thienyl)methyl]-
• CAS No: 105829-43-4
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 1168427
• Update Time: 2024-07-26

1,3-Propanediamine, N-[(5-bromo-2-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-[(5-bromo-2-thienyl)methyl]-
• 1,3-Propanediamine, N1-[(5-bromo-2-thienyl)methyl]-

• Inchi： 1S/C8H13BrN2S/c9-8-3-2-7(12-8)6-11-5-1-4-10/h2-3,11H,1,4-6,10H2
• InChI Key： IQBVOFMASLVKHL-UHFFFAOYSA-N
• SMILES： C(NCC1SC(Br)=CC=1)CCN

Computed Properties

• Exact Mass: 247.99839

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 135-140 °C(Press: 0.5 Torr)
• PSA: 38.05
• pka: 10.10±0.10(Predicted)